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Compound of Interest

Compound Name:
Ethyl imidazo[1,5-a]pyridine-3-

carboxylate

Cat. No.: B1338322 Get Quote

CAS Number: 81803-60-3

This technical guide provides a comprehensive overview of Ethyl imidazo[1,5-a]pyridine-3-
carboxylate, focusing on its chemical properties, synthesis, and known applications. Due to

the limited availability of extensive research on this specific isomer, this paper also

contextualizes its characteristics within the broader family of imidazopyridines, particularly in

contrast to the more widely studied imidazo[1,2-a]pyridine scaffold.

Core Compound Identification and Properties
Ethyl imidazo[1,5-a]pyridine-3-carboxylate is a heterocyclic compound belonging to the

imidazopyridine class of molecules. These are bicyclic structures consisting of a fused

imidazole and pyridine ring. The specific arrangement of the nitrogen atoms and the position of

the ethyl carboxylate group are crucial to its chemical identity and reactivity.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 81803-60-3 N/A

Molecular Formula C₁₀H₁₀N₂O₂ N/A

Molecular Weight 190.20 g/mol N/A

Physical State
White solid (for related

derivatives)
[1]

Solubility
Sparingly soluble in water (for

related derivatives)
[1]

Note: Specific experimental data for melting point, boiling point, and detailed solubility for this

exact compound are not readily available in the cited literature. Data for a related derivative,

Ethyl 1-(cyanomethylsulfamoyl)imidazo[1,5-a]pyridine-3-carboxylate, is provided for context.

Synthesis and Experimental Protocols
The synthesis of the imidazo[1,5-a]pyridine core can be achieved through various methods.

One common approach involves the cyclization of substituted pyridine precursors. While a

specific, detailed experimental protocol for the title compound is not extensively documented in

publicly available literature, a general synthetic pathway can be inferred from established

methods for this class of compounds.

General Experimental Protocol for Imidazo[1,5-a]pyridine Synthesis:

A prevalent method for the synthesis of the imidazo[1,5-a]pyridine scaffold is the copper-

catalyzed tandem reaction between a pyridine ketone and a benzylamine. This process

typically involves a condensation-amination-oxidative dehydrogenation sequence, often using

oxygen as a clean oxidant.[2] Another approach involves a metal-free sequential dual oxidative

amination of C(sp³)-H bonds, which proceeds through two oxidative C-N couplings and one

oxidative dehydrogenation step.[2]

For the synthesis of related 1,3-disubstituted imidazo[1,5-a]pyridines, a copper/iodine co-

catalyzed decarboxylative cyclization of α-amino acids with 2-benzoylpyridines has been

shown to be effective.[2]
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Diagram 1: General Synthetic Workflow for Imidazo[1,5-a]pyridines

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Synthetic Pathways to Imidazo[1,5-a]pyridines

Copper-Catalyzed Tandem Reaction Metal-Free Oxidative Amination Decarboxylative Cyclization

Pyridine Ketone

Intermediate

+ Benzylamine
(Condensation)

Benzylamine

1,3-Diarylated
Imidazo[1,5-a]pyridine

Oxidative
Dehydrogenation

(O2, Cu(II))

Pyridine Derivative

Imidazo[1,5-a]pyridine

+ Amine
(Dual Oxidative
C-N Coupling)

Amine 2-Benzoylpyridine

1,3-Disubstituted
Imidazo[1,5-a]pyridine

+ α-Amino Acid
(Cu/I2 Catalysis)

α-Amino Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338322?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Context of Imidazopyridine Scaffolds in Research
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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